Cas no 89464-41-5 (5,5-dimethylpyrrolidine-2,4-dione)

5,5-Dimethylpyrrolidine-2,4-dione is a cyclic diketone derivative with a rigid pyrrolidine backbone, characterized by its two carbonyl groups at the 2- and 4-positions and geminal dimethyl substitution at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic compounds and pharmaceutical applications. Its high purity and well-defined molecular framework facilitate precise reactions, such as nucleophilic substitutions or condensations. The compound’s steric and electronic properties also enhance its utility in asymmetric synthesis and catalyst design. Suitable for research and industrial use, it offers consistent performance in demanding chemical processes.

5,5-dimethylpyrrolidine-2,4-dione structure

89464-41-5 structure

Product Name:5,5-dimethylpyrrolidine-2,4-dione

CAS No:89464-41-5

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD19690664

CID:1066704

PubChem ID:13346709

Update Time:2025-05-28

5,5-dimethylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5,5-dimethyl-2,4-Pyrrolidinedione
- 2,4-Pyrrolidinedione, 5,5-dimethyl-
- 5,5-dimethylpyrrolidine-2,4-dione
- Z1258978079
- MFCD19690664
- 5,5-dimethyl-pyrrolidine-2,4-dione
- AM806683
- AKOS022719335
- SCHEMBL4000264
- VZRDHBPVJBGCAX-UHFFFAOYSA-N
- EN300-208146
- DTXSID90537719
- CS-0046425
- 89464-41-5
- SY200702
- DB-340604
- MDL： MFCD19690664
- Inchi： 1S/C6H9NO2/c1-6(2)4(8)3-5(9)7-6/h3H2,1-2H3,(H,7,9)
- InChI Key： VZRDHBPVJBGCAX-UHFFFAOYSA-N
- SMILES： O=C1CC(NC1(C)C)=O

Computed Properties

Exact Mass: 127.063328530g/mol
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 128-131 ºC (benzene )
Solubility: Dissolution (65 g/l) (25 º C),

5,5-dimethylpyrrolidine-2,4-dione Security Information

Storage Condition：(BD328482)

5,5-dimethylpyrrolidine-2,4-dione Pricemore >>

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